Cas no 62365-78-0 (3-Ethynylindole)
3-Ethynylindole is a versatile heterocyclic compound featuring an ethynyl group attached to the indole scaffold. This structural motif makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules through cross-coupling reactions such as Sonogashira or click chemistry. Its reactive alkyne functionality enables selective modifications, facilitating applications in pharmaceuticals, agrochemicals, and materials science. The indole core further enhances its utility in medicinal chemistry, serving as a precursor for biologically active compounds. High purity and stability under standard conditions ensure reliable performance in research and industrial processes. Its compatibility with diverse reaction conditions underscores its broad synthetic applicability.
3-Ethynylindole structure
Product Name:3-Ethynylindole
CAS No:62365-78-0
MF:C10H7N
MW:141.169282197952
MDL:MFCD00463781
CID:447875
PubChem ID:12344107
Update Time:2025-05-27
3-Ethynylindole Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethynyl-1H-indole
- 1H-Indole, 3-ethynyl-
- 3-Ethynylindole
- 3-ETHYNYL-INDOLE
- UJJFTIBNCODKOS-UHFFFAOYSA-N
- KM0605
- AB06167
- TRA0035927
- SY008634
- V6943
-
- MDL： MFCD00463781
- Inchi： 1S/C10H7N/c1-2-8-7-11-10-6-4-3-5-9(8)10/h1,3-7,11H
- InChI Key： UJJFTIBNCODKOS-UHFFFAOYSA-N
- SMILES： N1C=C(C#C)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 141.05800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 188
- XLogP3: 2.5
- Topological Polar Surface Area: 15.8
Experimental Properties
- PSA: 15.79000
- LogP: 2.14920
3-Ethynylindole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Ethynylindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E945750-10mg |
3-Ethynylindole |
62365-78-0 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E945750-50mg |
3-Ethynylindole |
62365-78-0 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E945750-100mg |
3-Ethynylindole |
62365-78-0 | 100mg |
$ 135.00 | 2022-06-05 | ||
| Chemenu | CM146643-1g |
3-Ethynyl-1H-indole |
62365-78-0 | 95%+ | 1g |
$505 | 2021-08-05 | |
| Alichem | A199003929-250mg |
3-Ethynylindole |
62365-78-0 | 96% | 250mg |
$168.57 | 2023-09-01 | |
| Alichem | A199003929-1g |
3-Ethynylindole |
62365-78-0 | 96% | 1g |
$423.31 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E45070-250mg |
3-Ethynyl-1H-indole |
62365-78-0 | 97% | 250mg |
¥2709.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E45070-1g |
3-Ethynyl-1H-indole |
62365-78-0 | 97% | 1g |
¥5859.0 | 2023-09-08 | |
| abcr | AB315698-250 mg |
3-Ethynylindole, 95%; . |
62365-78-0 | 95% | 250mg |
€367.00 | 2023-04-26 | |
| abcr | AB315698-1 g |
3-Ethynylindole, 95%; . |
62365-78-0 | 95% | 1g |
€777.50 | 2023-04-26 |
3-Ethynylindole Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
62365-78-0 (3-Ethynylindole) Related Products
- 3189-12-6(1H-Indole,3,5-dimethyl-)
- 922728-02-7(Methanamine, compd. with 3-methyl-1H-indole (1:1))
- 51640-60-9(9H-Carbazole,1,5-dimethyl-)
- 62484-52-0(4-Ethynylquinoline)
- 78593-40-5(3-Ethynylquinoline)
- 5621-17-0(4,7-Dimethyl-1H-indole)
- 83-34-1(Skatole)
- 18028-55-2(1,4-Dimethyl-9H-carbazole)
- 103987-81-1(8-Ethynylquinoline)
- 111399-60-1(3-Methyl-d3-indole)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
